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4-(2-

Isothiocyanatophenyl)morpholine

CAS No.: 51317-67-0

Cat. No.: B1623059

Get Quote

Executive Summary
Morpholine-substituted isothiocyanates represent a strategic hybrid class of chemotypes in

drug discovery.[1] By conjugating the lipophilic, solubility-enhancing morpholine ring with the

highly electrophilic isothiocyanate (ITC) pharmacophore (–N=C=S), researchers can generate

agents with superior pharmacokinetic profiles compared to aliphatic ITCs (e.g., sulforaphane)

while retaining potent bioactivity. This guide analyzes their role as Phase II enzyme inducers,

anticancer agents, and antimicrobial scaffolds.

Chemical Biology & Structure-Activity Relationship
(SAR)
The efficacy of morpholine-ITCs stems from two distinct structural contributions:

The Isothiocyanate Warhead: The central carbon of the –N=C=S group is highly electrophilic.

It reacts readily with nucleophiles, particularly the sulfhydryl (–SH) groups of cysteine
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residues in proteins. This is the basis for the Keap1-Nrf2 interaction (chemoprevention) and

Tubulin disruption (cytotoxicity).[1]

The Morpholine Moiety: Unlike simple alkyl chains, the morpholine ring improves water

solubility and metabolic stability. It acts as a hydrogen bond acceptor, potentially enhancing

binding affinity to kinase domains or bacterial cell walls.

Key Compound of Interest:

3-Morpholinopropyl isothiocyanate (3MP-ITC): A synthetic analog that has demonstrated

"exceptionally strong" induction of antioxidant enzymes via the Nrf2 pathway, surpassing

many natural ITCs.[1][2][3]

Synthesis Protocol: 3-Morpholinopropyl
Isothiocyanate
This protocol utilizes a one-pot, two-step dithiocarbamate intermediate method, favored for its

high yield and operational simplicity. This method avoids the use of highly toxic thiophosgene.

Reagents Required[1][2][4][5][6]
Precursor: 3-Morpholinopropylamine (1.0 eq)[1]

Reagent: Carbon disulfide (CS₂, 1.2 eq)

Base: Triethylamine (Et₃N, 2.0 eq)

Desulfurizing Agent: Tosyl chloride (TsCl) or Dicyclohexylcarbodiimide (DCC) (1.1 eq)[1]

Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF)[1]

Step-by-Step Methodology
Dithiocarbamate Formation:

Dissolve 3-morpholinopropylamine (10 mmol) in DCM (20 mL) at 0°C (ice bath).

Add Et₃N (20 mmol) dropwise.
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Slowly add CS₂ (12 mmol) over 15 minutes. The solution will turn yellow/orange, indicating

dithiocarbamate salt formation.

Checkpoint: Stir for 2 hours at room temperature. Ensure complete consumption of the

amine via TLC (Mobile phase: MeOH/DCM 1:9).

Desulfurization (ITC Formation):

Cool the reaction mixture back to 0°C.

Add the desulfurizing agent (e.g., DCC or TsCl) dissolved in DCM dropwise.

Stir for 3–5 hours at room temperature. A precipitate (dicyclohexylurea or tosyl salt) will

form.[1]

Work-up & Purification:

Filter off the precipitate.

Wash the filtrate with water (2 x 20 mL) and brine (1 x 20 mL).

Dry the organic layer over anhydrous Na₂SO₄ and concentrate under reduced pressure.

Purification: Flash column chromatography on silica gel (Eluent: EtOAc/Hexane gradient)

to yield 3MP-ITC as a pale yellow oil.

Anticancer Activity & Mechanism of Action[2][6][7]
The Keap1-Nrf2 Pathway (Chemoprevention)
The primary mechanism for 3MP-ITC is the modification of cysteine residues (specifically

Cys151, Cys273, Cys288) on Keap1. This prevents Keap1 from targeting Nrf2 for

ubiquitination, allowing Nrf2 to translocate to the nucleus and activate the Antioxidant

Response Element (ARE).[4]

Key Finding: 3MP-ITC is a potent inducer of Phase II enzymes (NQO1, GST, UGT) in HepG2

cells, significantly depleting intracellular glutathione (GSH) as a prerequisite for activation.
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Visualization: Nrf2 Activation Pathway
The following diagram illustrates the specific signaling cascade triggered by 3MP-ITC.
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Caption: Mechanism of 3MP-ITC induced Nrf2 activation. Alkylation of Keap1 prevents Nrf2

degradation, leading to nuclear translocation and antioxidant gene expression.

Cytotoxicity Data (HepG2 Model)
While 3MP-ITC is a chemopreventive agent, high concentrations induce apoptosis.[1] The table

below compares the activity of morpholine-ITCs against standard ITCs.

Compound Cell Line IC50 / Potency
Mechanism
Highlight

3MP-ITC HepG2 Strong Inducer*

Depletes GSH;

Activates ERK1/2,

JNK

2-(4-Morpholino)ethyl

ITC
HepG2 ~30–40 µM

Inhibits c-myc/c-jun;

induces apoptosis

Sulforaphane

(Standard)
HepG2 33.8 µM

G2/M Arrest; Nrf2

activation

Allyl ITC (AITC) HepG2 > 50 µM ROS generation

*Note: "Strong Inducer" refers to Nrf2/ARE luciferase reporter activity, where 3MP-ITC showed

superior induction compared to classical ITCs at equimolar concentrations.[1]

Antimicrobial Potential[8][9][10][11][12]
Morpholine-ITCs are emerging as dual-action antimicrobials. The morpholine ring facilitates

penetration through the bacterial cell envelope, while the ITC group covalently modifies

bacterial enzymes.

Target Spectrum:

Gram-negative:E. coli, Pseudomonas aeruginosa (enhanced by morpholine solubility).

Gram-positive:Staphylococcus aureus (MRSA strains).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1623059/docs?utm_src=pdf-body-img#biological-activity-of-morpholine-substituted-isothiocyanates-a-technical-guide
https://pubchem.ncbi.nlm.nih.gov/compound/143957
https://pubchem.ncbi.nlm.nih.gov/compound/143957
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1623059?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: MIC Determination To validate antimicrobial activity, use the Broth

Microdilution Method:

Inoculum: Prepare bacterial suspension at

CFU/mL in Mueller-Hinton Broth.

Treatment: Add 3MP-ITC in serial dilutions (e.g., 100 µg/mL to 0.1 µg/mL) to a 96-well plate.

Incubation: 37°C for 24 hours.

Readout: The MIC is the lowest concentration showing no visible turbidity.[5] Add Resazurin

dye (0.01%) for colorimetric confirmation (Blue = No growth; Pink = Growth).

Experimental Validation: MTT Cytotoxicity Assay
To replicate the anticancer data for Morpholine-ITCs, follow this standardized protocol:

Seeding: Plate HepG2 cells (

cells/well) in a 96-well plate. Incubate for 24h.

Exposure: Treat cells with 3MP-ITC (0, 5, 10, 25, 50, 100 µM) dissolved in DMSO (<0.1%

final concentration). Incubate for 48h.

Labeling: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well. Incubate for 4h at 37°C.

Solubilization: Remove media carefully. Add 100 µL DMSO to dissolve formazan crystals.

Quantification: Measure absorbance at 570 nm. Calculate cell viability as:

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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